Cas no 1350523-39-5 (methyl 2-amino-2-(3-nitrophenyl)propanoate)

• Product Name: methyl 2-amino-2-(3-nitrophenyl)propanoate
• CAS No: 1350523-39-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD30486464
• CID: 5237358
• PubChem ID: 57514183
• Update Time: 2025-10-22

methyl 2-amino-2-(3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-α-methyl-3-nitro-, methyl ester
• methyl 2-amino-2-(3-nitrophenyl)propanoate

• MDL： MFCD30486464
• Inchi： 1S/C10H12N2O4/c1-10(11,9(13)16-2)7-4-3-5-8(6-7)12(14)15/h3-6H,11H2,1-2H3
• InChI Key： NNURTFORWMBPDE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)(N)(C)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(3-nitrophenyl)propanoate

Comprehensive Analysis of Methyl 2-amino-2-(3-nitrophenyl)propanoate (CAS No. 1350523-39-5): Properties, Applications, and Industry Insights

The compound methyl 2-amino-2-(3-nitrophenyl)propanoate (CAS No. 1350523-39-5) is a specialized nitrophenyl derivative with significant relevance in pharmaceutical and chemical research. Its unique molecular structure, featuring an amino ester group and a 3-nitrophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most searched questions about methyl 2-amino-2-(3-nitrophenyl)propanoate revolves around its synthetic routes. The compound is typically prepared through esterification or condensation reactions involving 3-nitrophenylacetic acid derivatives. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact. This aligns with the growing demand for sustainable synthesis in the chemical industry, a topic frequently highlighted in academic and industrial forums.

The physicochemical properties of CAS 1350523-39-5 are critical for its applications. It exhibits moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), which is essential for its use in heterocyclic compound synthesis. Its melting point and stability under various conditions are frequently studied parameters, as they influence storage and handling protocols. These characteristics are often compared to similar nitroaromatic esters in research literature.

In the pharmaceutical sector, methyl 2-amino-2-(3-nitrophenyl)propanoate serves as a building block for chiral auxiliaries and peptide mimetics. Its stereocenter allows for the creation of enantiomerically pure compounds, a feature highly valued in asymmetric synthesis. Recent publications have investigated its role in developing kinase inhibitors and neuroprotective agents, connecting it to trending topics like targeted cancer therapies and neurodegenerative disease research.

The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry profiles) are well-documented, aiding in quality control and structural verification. Analytical chemists often search for HPLC methods to quantify impurities, reflecting the industry’s focus on high-purity intermediates. Additionally, computational studies modeling its molecular interactions with proteins or enzymes are gaining traction, linking it to AI-driven drug design—a hot topic in 2024.

From an industrial perspective, CAS 1350523-39-5 is part of the broader fine chemicals market, which is projected to grow due to demand for custom synthesis services. Suppliers emphasize scalable production and regulatory compliance, addressing concerns about Good Manufacturing Practices (GMP). Discussions on platforms like LinkedIn often highlight supply chain resilience for such niche chemicals, especially post-pandemic.

Environmental and safety assessments of methyl 2-amino-2-(3-nitrophenyl)propanoate are another area of interest. While not classified as hazardous, its biodegradability and ecotoxicology data are scrutinized under REACH and similar frameworks. This ties into the broader conversation about green alternatives in chemical manufacturing, a priority for ESG-focused investors.

In conclusion, methyl 2-amino-2-(3-nitrophenyl)propanoate (CAS No. 1350523-39-5) exemplifies the intersection of specialty chemistry and cutting-edge applications. Its role in drug development, coupled with advancements in sustainable synthesis and computational modeling, ensures its continued relevance. For researchers, staying updated on its patent landscape and emerging uses is key to leveraging its full potential.